![molecular formula C12H20N4O B2424233 1-Isopropyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine CAS No. 1891178-52-1](/img/structure/B2424233.png)
1-Isopropyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Isopropyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. This compound is also known as IPPA and is a pyrazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of IPPA is not fully understood. However, it has been suggested that it acts as an inhibitor of various enzymes and receptors in the body, leading to its therapeutic effects.
Biochemical and physiological effects:
IPPA has been shown to exhibit various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. It has also been studied for its potential use as a neuroprotective agent and a diagnostic tool for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using IPPA in lab experiments include its high yield and purity, as well as its potential applications in various fields. However, the limitations include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on IPPA. These include:
1. Studying its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Investigating its potential as a diagnostic tool for Alzheimer's disease and other neurodegenerative diseases.
3. Developing new synthesis methods for IPPA to improve its yield and purity.
4. Studying its potential as an anti-inflammatory and pain-relieving agent.
5. Investigating its potential as a material for the development of new drugs and drug delivery systems.
In conclusion, IPPA is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. It has been synthesized using various methods and has been extensively studied for its potential therapeutic effects. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.
Synthesis Methods
The synthesis of IPPA involves the reaction of 1H-pyrazol-3-amine with isobutyryl chloride and piperidine in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained in high yield and purity.
Scientific Research Applications
IPPA has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, IPPA has been shown to exhibit promising activity against cancer cells, inflammation, and pain. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.
Properties
IUPAC Name |
(5-amino-2-propan-2-ylpyrazol-3-yl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c1-9(2)16-10(8-11(13)14-16)12(17)15-6-4-3-5-7-15/h8-9H,3-7H2,1-2H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STLMJBVJTRDXFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC(=N1)N)C(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.